Cas no 592-98-3 (3-Octene)

• Product Name: 3-Octene
• CAS No: 592-98-3
• MF: C₈H₁₆
• MW: 112.212642669678
• CID: 375241
• PubChem ID: 638228
• Update Time: 2025-04-19

3-Octene Chemical and Physical Properties

Names and Identifiers

• 3-Octene
• Oct-3-ene
• NSC 95418
• (3E)-3-Octene
• EINECS 238-990-3
• O0134
• EC 246-920-8
• (3E)-oct-3-ene
• DTXSID90872995
• AKOS015916273
• Octene (all isomers)
• trans-3-Octene
• (E)-3-C8H16
• J-008563
• EINECS 246-920-8
• 14919-01-8
• NSC95418
• UNII-BY37UED16B
• CHEBI:167526
• InChI=1/C8H16/c1-3-5-7-8-6-4-2/h5,7H,3-4,6,8H2,1-2H3/b7-5
• MFCD00039971
• (E)-3-Octene
• 3-octene, (3E)-
• UNII-2A4P9KO860
• NSC-95418
• 2A4P9KO860
• HSDB 5146
• trans-3-Octene, 98%
• Q27160872
• 3-Octene, (E)-
• EINECS 209-779-3
• (E)-Oct-3-ene
• 592-98-3
• CHEBI:88863
• .GAMMA.-TRANS-OCTENE
• NS00008142
• BY37UED16B
• J-006449

• Inchi： 1S/C8H16/c1-3-5-7-8-6-4-2/h5,7H,3-4,6,8H2,1-2H3/b7-5+
• InChI Key： YCTDZYMMFQCTEO-FNORWQNLSA-N
• SMILES： C(CC)C/C=C/CC

Computed Properties

• Exact Mass: 112.12528
• Monoisotopic Mass: 112.125201
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 8
• Rotatable Bond Count: 4
• Complexity: 53.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 0

Experimental Properties

• Density: 0.727
• Boiling Point: 120.9°Cat760mmHg
• Flash Point: 15.1°C
• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Unsaturated hydrocarbons Unsaturated aliphatic hydrocarbons